Cas no 101030-72-2 (2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-)

• Product name: 2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-
• CAS No: 101030-72-2
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• CID: 214664
• PubChem ID: 58156

2-Butenamide,N-(4-hydroxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-
• N-(4-hydroxyphenyl)-3-methylbut-2-enamide
• BDBM523238
• 101030-72-2
• US11135207, Example 11
• 4'-Hydroxy-3-methylcrotonanilide
• CHEMBL1801545
• DTXSID90143692
• CROTONANILIDE, 4'-HYDROXY-3-METHYL-
• N-(4-hydroxy- phenyl)-3- methyl-2- butenamide
• SCHEMBL20284039
• BRN 2640389

• Inchi： InChI=1S/C11H13NO2/c1-8(2)7-11(14)12-9-3-5-10(13)6-4-9/h3-7,13H,1-2H3,(H,12,14)
• InChI Key： HKLGTEAHOIDGHV-UHFFFAOYSA-N
• SMILES： C/C(=C/C(NC1=CC=C(O)C=C1)=O)/C

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.166
• Boiling Point: 400.7°Cat760mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.601
• PSA: 49.33
• LogP: 2.36990